Cas no 35660-94-7 (Tigloyl Chloride)

• Product Name: Tigloyl Chloride
• CAS No: 35660-94-7
• MF: C₅H₇ClO
• MW: 118.561480760574
• MDL: MFCD00800725
• CID: 321316
• PubChem ID: 87577543
• Update Time: 2025-10-28

Tigloyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-Butenoyl chloride,2-methyl-, (2E)-
• Tigloyl Chloride
• Trans-2-Methyl-2-Butenoyl Chloride
• 2,3-dimethylacryloyl chloride
• 2-methyl-2-butenoyl chloride
• 2-Methylcrotonic acid chloride
• 3-cis-Methyl-methacryloyl chloride
• dimethylacryloyl chloride
• Tiglic acid chloride
• Tiglyl chloride
• (E)-2-Methyl-2-butenoyl chloride
• (E)-2-Methylcrotonoyl chloride
• TIGLOYLCHLORIDE
• (E)-2-methylbut-2-enoyl chloride
• TUNLYEHIVPWOHK-ONEGZZNKSA-N
• alpha,beta-dimethyl acryloyl chloride
• InChI=1/C5H7ClO/c1-3-4(2)5(6)7/h3H,1-2H3/b4-3
• T1811
• SCHEMBL248833
• trans-2-Methyl-2-butenoyl chloride, >=97.0%
• NS00058219
• DTXSID801299929
• 35660-94-7
• AS-46999
• 49651-33-4
• (2E)-2-Methyl-2-butenoyl chloride
• F11166
• (E)-2-Methyl-but-2-enoyl chloride
• MFCD00800725
• AKOS025296175
• (2E)-2-methylbut-2-enoyl chloride
• EINECS 252-659-0
• SCHEMBL248834
• EN300-261371
• DB-257095
• 2-Butenoyl chloride, 2-methyl-

• MDL： MFCD00800725
• Inchi： 1S/C5H7ClO/c1-3-4(2)5(6)7/h3H,1-2H3/b4-3+
• InChI Key： TUNLYEHIVPWOHK-ONEGZZNKSA-N
• SMILES： ClC(/C(/C)=C/C)=O

Computed Properties

• Exact Mass: 118.01900
• Monoisotopic Mass: 118.018543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 145°C(lit.)
• Flash Point: Fahrenheit: 71.6 ° f
  Celsius: 22 ° c
  
• Refractive Index: n20/D 1.471
• Solubility: Slightly soluble (6.8 g/l) (25 º C),
• PSA: 17.07000
• LogP: 1.71800
• Solubility: Not determined

Tigloyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H290-H314
• Warning Statement： P210-P233-P234-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 3265
• WGK Germany：3
• Hazard Category Code： 10-23/24/25-34
• Safety Instruction： S16; S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8/3
• PackingGroup：II
• Storage Condition：0-10°C
• Risk Phrases：R10; R23/24/25; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Tigloyl Chloride

Comprehensive Overview of Tigloyl Chloride (CAS No. 35660-94-7): Properties, Applications, and Industry Insights

Tigloyl Chloride (CAS No. 35660-94-7), a specialized organic compound, has garnered significant attention in pharmaceutical and fine chemical industries due to its unique reactivity and structural versatility. This unsaturated acyl chloride, derived from tiglic acid, serves as a critical building block in synthetic chemistry. Its molecular formula, C₅H₇ClO, features a reactive chloride group adjacent to a conjugated double bond system, enabling diverse transformations such as esterifications and amide couplings.

Recent trends highlight growing interest in tigloyl chloride derivatives for drug discovery, particularly in modifying bioactive molecules to enhance pharmacokinetic properties. Researchers frequently search for "tigloyl chloride synthesis" or "CAS 35660-94-7 safety data," reflecting demand for both synthetic methodologies and handling protocols. The compound's role in creating chiral intermediates aligns with the pharmaceutical industry's focus on enantioselective synthesis, addressing queries like "how to store tigloyl chloride" and "tigloyl chloride vs. crotonyl chloride reactivity."

From a technical perspective, Tigloyl Chloride exhibits distinctive spectral characteristics: IR absorption at ~1800 cm^-1 (C=O stretch) and ¹H NMR signals at δ 1.8-2.1 ppm (methyl group) and 5.8-6.2 ppm (vinyl protons). These features facilitate its identification in complex reaction mixtures. Industry professionals often investigate "tigloyl chloride purity analysis" and "HPLC methods for 35660-94-7," underscoring the need for rigorous quality control in applications ranging from peptide modification to fragrance synthesis.

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Market analyses reveal expanding use of CAS 35660-94-7 in Asia-Pacific pharmaceutical hubs, driven by demand for innovative intermediates. Technical forums frequently discuss "scaling up tigloyl chloride reactions" and "handling moisture-sensitive acyl chlorides," indicating operational challenges in industrial settings. Recent patent literature demonstrates its utility in creating prodrug moieties and polymerizable monomers, addressing search trends around "tigloyl-containing polymers" and "drug delivery systems."

Advanced computational chemistry has enabled better prediction of Tigloyl Chloride reactivity patterns, responding to searches about "DFT studies on 35660-94-7." The compound's orthogonal reactivity with other functional groups makes it valuable in multi-step syntheses, particularly in fragment-based drug design—a hot topic evidenced by queries like "tigloyl fragments in medicinal chemistry." Analytical advancements now allow real-time monitoring of tigloyl chloride reactions using inline spectroscopy techniques.

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Regulatory compliance remains a key consideration, with professionals frequently consulting "REACH status of 35660-94-7" and "tigloyl chloride transportation regulations." The development of stabilized formulations addresses stability concerns raised in queries about "shelf life of tigloyl chloride." As synthetic methodologies evolve, the compound maintains relevance through applications in asymmetric catalysis and chiral auxiliary synthesis, areas generating persistent search interest.

The intersection of Tigloyl Chloride chemistry with biotechnology has opened new possibilities, particularly in protein conjugation strategies. This aligns with search trends for "enzyme modification with 35660-94-7" and "bioconjugation techniques." Industry reports forecast steady growth in demand, driven by its irreplaceable role in synthesizing high-value intermediates for agrochemicals and electronic materials, answering commercial queries about "tigloyl chloride market suppliers."

Emerging research explores CAS 35660-94-7 in energy storage applications, particularly in modifying electrode materials—a domain sparking searches for "tigloyl-based electrolytes." The compound's versatility ensures continued scientific interest, as evidenced by publications investigating its photochemical properties and potential in advanced material synthesis. This comprehensive profile positions Tigloyl Chloride as a multifaceted tool in modern chemical innovation.